5-[4-(Trifluoromethoxy)phenyl]-1,3-oxazole-4-carboxylic acid
Overview
Description
5-[4-(Trifluoromethoxy)phenyl]-1,3-oxazole-4-carboxylic acid, also known as TFP, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. TFP is a heterocyclic organic compound that contains a trifluoromethoxyphenyl group and an oxazole ring. This compound has been found to exhibit various biological activities, making it a promising candidate for drug development and other research applications.
Scientific Research Applications
Synthetic Scaffolds for Biologically Active Compounds
Oxazole derivatives, like the 5-amino-1,2,3-triazole-4-carboxylic acid, are significant for the preparation of peptidomimetics or biologically active compounds based on the triazole scaffold. Such compounds have applications in developing turn inducers and inhibitors for proteins like HSP90, demonstrating the potential of oxazole derivatives in medicinal chemistry and drug discovery (Ferrini et al., 2015).
Synthesis of α-Trifluoromethyl α-Amino Acids
Oxazole derivatives are also utilized in the synthesis of α-trifluoromethyl α-amino acids with aromatic, heteroaromatic, and ferrocenyl subunits in the side chain. This process involves rearrangements and demonstrates that such oxazole is a synthetic equivalent for generating functionally rich amino acids, which are valuable in pharmaceutical chemistry (Burger et al., 2006).
Macrolide Synthesis
Activated carboxylates from the photooxygenation of oxazoles have been applied to the synthesis of macrolides, including compounds like recifeiolide and curvularin. This application highlights the utility of oxazoles in synthesizing complex organic molecules with potential therapeutic benefits (Wasserman et al., 1981).
Microwave-Assisted Synthesis of Oxazole Derivatives
The rapid and general access to diversely substituted 5-alkoxyoxazoles from α-triflyloxy esters and nitriles showcases the versatility and efficiency of modern synthetic methods in creating oxazole derivatives, which could be fundamental in pharmaceutical and material science applications (Jouanno et al., 2012).
Mechanism of Action
Mode of Action
Oxazole derivatives are known to interact with various biological targets through mechanisms such as free radical bromination, nucleophilic substitution, and oxidation . These interactions can lead to changes in the target molecules, potentially altering their function.
Biochemical Pathways
The compound may affect several biochemical pathways due to the presence of the oxazole ring and the carboxylic acid group. Oxazoles are known to participate in various reactions, including direct arylation and alkenylation . The carboxylic acid group can undergo reactions such as nucleophilic acyl substitution . The specific pathways affected by this compound and their downstream effects would require further investigation.
Result of Action
Oxazole derivatives have been associated with various biological activities, including antimicrobial and anti-biofilm activities . The specific effects of “5-(4-(Trifluoromethoxy)phenyl)oxazole-4-carboxylic acid” would need to be determined through experimental studies.
Properties
IUPAC Name |
5-[4-(trifluoromethoxy)phenyl]-1,3-oxazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6F3NO4/c12-11(13,14)19-7-3-1-6(2-4-7)9-8(10(16)17)15-5-18-9/h1-5H,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPSOZADUSXOMSV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(N=CO2)C(=O)O)OC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6F3NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90650412 | |
Record name | 5-[4-(Trifluoromethoxy)phenyl]-1,3-oxazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90650412 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
887267-64-3 | |
Record name | 5-[4-(Trifluoromethoxy)phenyl]-4-oxazolecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=887267-64-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-[4-(Trifluoromethoxy)phenyl]-1,3-oxazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90650412 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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